3-(Pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-pyridin-2-ylsulfanylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H20N2O2S/c1-14(2,3)18-13(17)16-9-7-11(10-16)19-12-6-4-5-8-15-12/h4-6,8,11H,7,9-10H2,1-3H3
• InChI Key: DTBLJARRVUJNIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)SC2=CC=CC=N2
• Molecular Formula: C14H20N2O2S
• Molecular Weight: 280.39 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Pyridine Ring: The pyridine ring is introduced via a nucleophilic substitution reaction where a pyridine derivative reacts with a sulfur-containing intermediate.

Esterification: The carboxylic acid group of the pyrrolidine ring is esterified using tert-butyl alcohol in the presence of an acid catalyst.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the concentration of reactants. The use of continuous flow reactors and other advanced techniques can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-(Pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester can undergo various chemical reactions, including:

Oxidation: The sulfur atom can be oxidized to form sulfoxides or sulfones.

Reduction: The pyridine ring can be reduced to form piperidine derivatives.

Substitution: The ester group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or alcohols can be used in the presence of a base.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Piperidine derivatives.

Substitution: Various substituted esters and amides.

Scientific Research Applications

3-(Pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It can be used in the study of enzyme inhibitors and receptor ligands.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. The sulfur atom can form coordination bonds with metal ions, while the pyridine and pyrrolidine rings can interact with biological receptors. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Research Findings and Trends

• Enzyme Inhibition : Pyrrolidine-based tert-butyl esters are frequently employed in leukotriene A4 hydrolase (LTA4H) inhibitor design , leveraging their chiral centers for stereoselective binding .
• Trend Toward Fluorination : Fluoropyridine derivatives () are prioritized in modern drug discovery for improved blood-brain barrier penetration and reduced off-target effects .
• Piperidine vs. Pyrrolidine : Piperidine analogs are gaining traction in GPCR-targeted therapies , where ring size influences agonist/antagonist activity .

Biological Activity

3-(Pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a compound of interest due to its unique structural features and potential biological activities. With a molecular formula of C15H22N2O2S and a molecular weight of approximately 294.41 g/mol, this compound includes a pyrrolidine ring, a pyridine ring, and a tert-butyl ester moiety, which enhances its lipophilicity and may influence its interaction with biological targets.

• Molecular Formula : C15H22N2O2S
• Molecular Weight : 294.41 g/mol
• CAS Number : 141699-73-2
• Structural Features :
  • Pyrrolidine ring: A five-membered nitrogen-containing heterocycle.
  • Pyridine ring: Contains a sulfur atom which may play a role in biological interactions.
  • Tert-butyl ester group: Increases lipophilicity, potentially enhancing membrane permeability.

Research indicates that compounds similar to 3-(Pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester may interact with various biological targets, including enzymes and receptors. The sulfur atom in the pyridine ring is particularly noteworthy as it can participate in nucleophilic attacks, influencing enzyme activity and receptor binding.

Pharmacological Potential

Several studies have highlighted the potential pharmacological activities of related compounds:

• Antimicrobial Activity : Some derivatives exhibit antimicrobial properties, suggesting that the compound may interact with bacterial cell walls or metabolic pathways.
• Anticancer Properties : Similar structures have shown promise in inhibiting cancer cell proliferation, possibly through apoptosis induction or cell cycle arrest mechanisms.
• Neuroprotective Effects : Certain analogs have demonstrated neuroprotective effects, which could be beneficial in neurodegenerative diseases.

Comparative Analysis with Related Compounds

The following table summarizes the biological activities of structurally related compounds:

Compound Name	Molecular Formula	Biological Activity
(S)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	C14H19BrN2O2S	Antimicrobial
(R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	C14H19BrN2O2S	Anticancer
(S)-3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	C15H22N2O2S	Neuroprotective

Study 1: Antimicrobial Activity

A study evaluated the antimicrobial activity of various pyridine-containing compounds against common pathogens. Results indicated that compounds similar to 3-(Pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester exhibited significant inhibition zones against Staphylococcus aureus and Escherichia coli, suggesting potential for development as antimicrobial agents.

Study 2: Anticancer Effects

Another investigation focused on the anticancer properties of pyrrolidine derivatives. The study found that certain derivatives induced apoptosis in cancer cell lines through the activation of caspase pathways, highlighting the therapeutic potential of these compounds in oncology.

Study 3: Neuroprotection

Research into neuroprotective effects revealed that some pyridine-thio derivatives could mitigate oxidative stress in neuronal cells. This suggests that 3-(Pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester might also offer protective benefits against neurodegenerative conditions.